Cas no 78837-87-3 (1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone)

• Product Name: 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone
• CAS No: 78837-87-3
• MF: C₂₀H₃₂O₈
• MW: 400.463287353516
• MDL: MFCD32692285
• CID: 5041195
• PubChem ID: 12868350
• Update Time: 2025-05-24

1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone Chemical and Physical Properties

Names and Identifiers

• 1,1'-(1,6-Dioxohexane-1,6-diylbisoxy)-4,4'-(1,6-dioxohexane-1,6-diylbisoxy)bisbutane
• 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetraone
• 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone

• MDL： MFCD32692285
• Inchi： 1S/C20H32O8/c21-17-9-1-2-10-18(22)26-14-7-8-16-28-20(24)12-4-3-11-19(23)27-15-6-5-13-25-17/h1-16H2
• InChI Key： CICCYHMSMANUGA-UHFFFAOYSA-N
• SMILES： O1C(CCCCC(=O)OCCCCOC(CCCCC(=O)OCCCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 401
• XLogP3: 2.2
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues

Additional information on 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone

Exploring the Unique Properties and Applications of 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone (CAS No. 78837-87-3)

The compound 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone (CAS No. 78837-87-3) is a fascinating macrocyclic molecule that has garnered significant attention in the fields of organic chemistry and materials science. Its unique structure, characterized by a 24-membered ring with four ester functionalities, makes it a versatile candidate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in supramolecular chemistry, drug delivery systems, and advanced material synthesis.

One of the most intriguing aspects of 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone is its ability to form stable complexes with metal ions and organic molecules. This property is particularly valuable in the development of molecular sensors and catalysts. Recent studies have explored its use in green chemistry initiatives, where it serves as a biodegradable alternative to traditional synthetic reagents. The compound's compatibility with sustainable chemistry principles aligns with the growing demand for eco-friendly solutions in industrial processes.

In the pharmaceutical sector, 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone has shown promise as a scaffold for drug design. Its macrocyclic structure allows for the encapsulation of small molecules, enhancing their stability and bioavailability. This has led to investigations into its role in targeted drug delivery, particularly for cancer therapeutics and anti-inflammatory agents. The compound's ability to modulate drug release kinetics is a hot topic in nanomedicine research.

From a materials science perspective, 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone is being studied for its potential in creating smart materials. Its cyclic structure and functional groups enable the formation of self-assembling polymers and nanostructures. These materials are being explored for applications in flexible electronics, biodegradable packaging, and even energy storage systems. The compound's thermal and chemical stability further enhances its suitability for high-performance applications.

The synthesis of 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone involves sophisticated organic chemistry techniques, including ring-closing metathesis and esterification reactions. Researchers are continually optimizing these methods to improve yield and purity, making the compound more accessible for industrial applications. Advances in flow chemistry and microwave-assisted synthesis have also contributed to more efficient production processes.

Environmental considerations are another critical area of interest for 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone. Its potential as a biodegradable plasticizer or green solvent is being explored to address the global plastic pollution crisis. The compound's low toxicity profile and ability to degrade under mild conditions make it an attractive alternative to conventional petrochemical-derived additives.

In conclusion, 1,6,13,18-Tetraoxacyclotetracosane-7,12,19,24-tetrone (CAS No. 78837-87-3) represents a multifaceted compound with broad applicability across multiple disciplines. Its unique structural features, combined with its compatibility with sustainable development goals, position it as a key player in the future of advanced materials and life sciences. As research continues to uncover new possibilities, this compound is poised to make significant contributions to innovation in chemistry and beyond.